Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate

• IUPAC Name: ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate
• InChI: InChI=1S/C21H24N2O3/c1-5-23-19-10-8-16(21(24)25-6-2)12-18(19)22-20(23)13-26-17-9-7-14(3)15(4)11-17/h7-12H,5-6,13H2,1-4H3
• InChI Key: XVJIEWWSWFKIEO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)OCC)N=C1COC3=CC(=C(C=C3)C)C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate, also known as DMXB-A, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMXB-A is a selective agonist of the α7 nicotinic acetylcholine receptor (α7nAChR) and has been shown to have neuroprotective, anti-inflammatory, and cognitive-enhancing effects. In

Mechanism of Action

Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate is a selective agonist of the α7nAChR, which is a ligand-gated ion channel expressed in the central nervous system and peripheral tissues. Activation of the α7nAChR by Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate leads to the influx of calcium ions into the cell, which triggers various intracellular signaling pathways. These pathways are involved in the regulation of neuronal survival, synaptic plasticity, and anti-inflammatory responses.
Biochemical and Physiological Effects:
Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate has been shown to have various biochemical and physiological effects. It has been found to enhance cognitive function in animal models and in humans. Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate has also been shown to have neuroprotective effects by reducing neuronal damage and preventing cell death. In addition, Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate has been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate has several advantages as a research tool. It is a selective agonist of the α7nAChR, which allows for the specific activation of this receptor without affecting other receptors. Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate is also stable and can be easily synthesized in large quantities. However, Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate has some limitations as a research tool. It has a short half-life and can be rapidly metabolized, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate. One area of interest is the development of Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate derivatives with improved pharmacokinetic properties. Another area of research is the investigation of the potential therapeutic applications of Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate in various diseases such as Alzheimer's, Parkinson's, and inflammatory diseases. Furthermore, the role of Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate in synaptic plasticity and memory formation is an area of interest for future research. Overall, Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate has great potential as a therapeutic agent and research tool, and further studies are needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the reaction of ethyl 2-bromo-1-ethylbenzimidazole-5-carboxylate with 3,4-dimethylphenol in the presence of a base to give the intermediate product. The intermediate is then treated with ethyl chloroformate to yield Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate. The purity of the final product can be confirmed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Ethyl 2-[(3,4-dimethylphenoxy)methyl]-1-ethylbenzimidazole-5-carboxylate has also been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.